4-[4-(Hexyloxy)phenyl]-4-oxobutanoic acid
CAS No.: 64779-14-2
Cat. No.: VC2314929
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol
* For research use only. Not for human or veterinary use.
![4-[4-(Hexyloxy)phenyl]-4-oxobutanoic acid - 64779-14-2](/images/structure/VC2314929.png)
Specification
CAS No. | 64779-14-2 |
---|---|
Molecular Formula | C16H22O4 |
Molecular Weight | 278.34 g/mol |
IUPAC Name | 4-(4-hexoxyphenyl)-4-oxobutanoic acid |
Standard InChI | InChI=1S/C16H22O4/c1-2-3-4-5-12-20-14-8-6-13(7-9-14)15(17)10-11-16(18)19/h6-9H,2-5,10-12H2,1H3,(H,18,19) |
Standard InChI Key | MNOIELCLJGGCGM-UHFFFAOYSA-N |
SMILES | CCCCCCOC1=CC=C(C=C1)C(=O)CCC(=O)O |
Canonical SMILES | CCCCCCOC1=CC=C(C=C1)C(=O)CCC(=O)O |
Introduction
4-[4-(Hexyloxy)phenyl]-4-oxobutanoic acid is a chemical compound with the molecular formula C16H22O4. It belongs to the class of organic compounds known as carboxylic acids, specifically those with an aromatic ring system. This compound is of interest in various fields, including organic chemistry and pharmaceutical research, due to its structural features and potential applications.
Synthesis and Preparation
The synthesis of 4-[4-(Hexyloxy)phenyl]-4-oxobutanoic acid typically involves multi-step organic reactions. These may include Friedel-Crafts acylation, followed by hydrolysis and oxidation steps to introduce the carboxylic acid functionality. The specific conditions and reagents used can vary depending on the desired yield and purity.
Potential Applications
While specific applications of 4-[4-(Hexyloxy)phenyl]-4-oxobutanoic acid are not widely documented, compounds with similar structures are often explored for their biological activities, such as antimicrobial or anti-inflammatory properties. Additionally, they may serve as intermediates in the synthesis of more complex molecules with pharmaceutical interest.
Note:
Due to the limited availability of specific research findings on 4-[4-(Hexyloxy)phenyl]-4-oxobutanoic acid, this article focuses on general principles and potential areas of interest. Future studies could delve deeper into its biological activities and synthetic applications.
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